Cas no 681288-76-6 (5-(Methoxycarbonyl)-1H-indole-2-carboxylic acid)

• Product Name: 5-(Methoxycarbonyl)-1H-indole-2-carboxylic acid
• CAS No: 681288-76-6
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD18072561
• CID: 1089444
• Update Time: 2025-04-20

5-(Methoxycarbonyl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Methoxycarbonyl)-1H-indole-2-carboxylic acid
• 5-methoxycarbonyl-1H-indole-2-carboxylic acid

• MDL： MFCD18072561
• Inchi： 1S/C11H9NO4/c1-16-11(15)6-2-3-8-7(4-6)5-9(12-8)10(13)14/h2-5,12H,1H3,(H,13,14)
• InChI Key： KDLHRCGYOILAFD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)C=C(C(=O)O)N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3